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Compound of Interest

Compound Name: 2-Phenylpropyl 2-butenoate

Cat. No.: B15176755 Get Quote

An In-depth Technical Guide to 2-Phenylpropyl
2-butenoate
To: Researchers, Scientists, and Drug Development Professionals

Subject: Physicochemical Properties of 2-Phenylpropyl 2-butenoate (CAS 93857-94-4)

Introduction
This technical guide provides a summary of the available physicochemical properties of the

compound 2-Phenylpropyl 2-butenoate. This document is intended for researchers,

scientists, and drug development professionals who require a concise and accurate overview

of this specific chemical entity.
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Identifier Value

Chemical Name 2-Phenylpropyl 2-butenoate

Alternate Name 2-phenylpropyl but-2-enoate

CAS Number 93857-94-4

Molecular Formula C₁₃H₁₆O₂

Molecular Weight 204.27 g/mol

SMILES CC(CC(=O)OC(C)C1=CC=CC=C1)C

InChI Key LQWSYJWVIVLBFG-XVNBXDOJSA-N

Physicochemical Properties
A comprehensive search of scientific literature and chemical databases for the physicochemical

properties of 2-Phenylpropyl 2-butenoate (CAS 93857-94-4) yielded limited experimentally

verified data. The following table summarizes the available information. It is important to note

that this data is not extensively corroborated in peer-reviewed literature.

Property Value Source

Boiling Point 301.7 °C (Predicted) Not specified

Refractive Index 1.511 (Predicted) Not specified

Note: The boiling point and refractive index are predicted values and have not been

experimentally verified in the available literature. Further experimental determination is required

to confirm these properties. Information regarding other key physicochemical parameters such

as melting point, density, and solubility is not available in the searched databases and

literature.

Experimental Protocols
A diligent search for detailed experimental protocols for the determination of the

physicochemical properties of 2-Phenylpropyl 2-butenoate did not yield any specific methods

for this compound.
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However, general experimental protocols for the determination of key physicochemical

properties of esters are well-established. These standard methods can be applied to 2-
Phenylpropyl 2-butenoate.

General Workflow for Physicochemical Property
Determination
Below is a generalized workflow that can be adapted for the experimental characterization of 2-
Phenylpropyl 2-butenoate.
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(in various solvents)

Refractive Index Measurement
(e.g., Refractometer)
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Figure 1: Generalized workflow for the synthesis and characterization of 2-Phenylpropyl 2-
butenoate.

Signaling Pathways and Biological Activity
Currently, there is no information available in the scientific literature regarding the biological

activity or any associated signaling pathways of 2-Phenylpropyl 2-butenoate. Further
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research is required to investigate the potential pharmacological or toxicological effects of this

compound.

As a general representation of ester metabolism, the following diagram illustrates the

enzymatic hydrolysis of an ester into its constituent carboxylic acid and alcohol, a common

biotransformation pathway.

2-Phenylpropyl 2-butenoate Esterase
(e.g., Carboxylesterase)+

H₂O

2-Butenoic AcidHydrolysis

2-Phenylpropanol

Hydrolysis
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Figure 2: General metabolic pathway for ester hydrolysis.

Conclusion
The available data on the physicochemical properties of 2-Phenylpropyl 2-butenoate (CAS

93857-94-4) is very limited. The boiling point and refractive index values that are available are

predicted and require experimental verification. There is a notable absence of experimental

protocols and data pertaining to other fundamental properties such as melting point, density,

and solubility. Furthermore, no studies on the biological activity or associated signaling

pathways of this compound have been reported. This guide highlights the need for foundational

research to characterize this chemical entity thoroughly.

To cite this document: BenchChem. [physicochemical properties of "2-Phenylpropyl 2-
butenoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176755#physicochemical-properties-of-2-
phenylpropyl-2-butenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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